Cas no 444184-77-4 (4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide)

4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide structure
444184-77-4 structure
Product Name:4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide
CAS No:444184-77-4
MF:C32H38N4O6S
MW:606.732326984406
CID:5943930
PubChem ID:23796777
Update Time:2023-11-23

4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide
    • 4-[[2-[1-(1,3-benzodioxol-5-ylamino)-1-oxobutan-2-yl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(oxolan-2-ylmethyl)cyclohexane-1-carboxamide
    • AKOS021773606
    • AKOS002094762
    • 4-((2-((1-(benzo[d][1,3]dioxol-5-ylamino)-1-oxobutan-2-yl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-((tetrahydrofuran-2-yl)methyl)cyclohexanecarboxamide
    • SR-01000559572
    • SR-01000559572-1
    • 444184-77-4
    • F3407-3964
    • 4-{[2-({1-[(2H-1,3-benzodioxol-5-yl)carbamoyl]propyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]methyl}-N-[(oxolan-2-yl)methyl]cyclohexane-1-carboxamide
    • Oprea1_183694
    • Inchi： 1S/C32H38N4O6S/c1-2-28(30(38)34-22-13-14-26-27(16-22)42-19-41-26)43-32-35-25-8-4-3-7-24(25)31(39)36(32)18-20-9-11-21(12-10-20)29(37)33-17-23-6-5-15-40-23/h3-4,7-8,13-14,16,20-21,23,28H,2,5-6,9-12,15,17-19H2,1H3,(H,33,37)(H,34,38)
    • InChI Key： GBNYHGDFIDHZLP-UHFFFAOYSA-N
    • SMILES： C1(C(NCC2CCCO2)=O)CCC(CN2C(=O)C3=C(N=C2SC(CC)C(NC2=CC=C4OCOC4=C2)=O)C=CC=C3)CC1

Computed Properties

  • Exact Mass: 606.25120612g/mol
  • Monoisotopic Mass: 606.25120612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 144Ų

4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide Pricemore >>

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4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide Related Literature

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444184-77-4 (4-{2-({1-(2H-1,3-benzodioxol-5-yl)carbamoylpropyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-ylmethyl}-N-(oxolan-2-yl)methylcyclohexane-1-carboxamide) Related Products

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